Cas no 1255667-13-0 (2-Piperidinemethanol, 5,5-difluoro-1-methyl-)

• Product Name: 2-Piperidinemethanol, 5,5-difluoro-1-methyl-
• CAS No: 1255667-13-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5840424
• PubChem ID: 55296927
• Update Time: 2025-06-13

2-Piperidinemethanol, 5,5-difluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, 5,5-difluoro-1-methyl-
• SCHEMBL17933276
• AKOS006372203
• 1255667-13-0
• EN300-7425218
• (5,5-difluoro-1-methylpiperidin-2-yl)methanol
• UCUPOSMQSAWCLC-UHFFFAOYSA-N

• Inchi： 1S/C7H13F2NO/c1-10-5-7(8,9)3-2-6(10)4-11/h6,11H,2-5H2,1H3
• InChI Key： UCUPOSMQSAWCLC-UHFFFAOYSA-N
• SMILES： N1(C)CC(F)(F)CCC1CO

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 194.0±40.0 °C(Predicted)
• pka: 15.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Piperidinemethanol, 5,5-difluoro-1-methyl-

Introduction to 2-Piperidinemethanol, 5,5-difluoro-1-methyl- (CAS No. 1255667-13-0)

2-Piperidinemethanol, 5,5-difluoro-1-methyl-, identified by its Chemical Abstracts Service (CAS) number 1255667-13-0, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Piperidinemethanol, 5,5-difluoro-1-methyl- features a piperidine ring substituted with fluorine atoms at the 5th and 5th positions, along with a methyl group at the 1st position. The presence of fluorine atoms is particularly noteworthy, as fluorine is a well-known pharmacophore that can enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The introduction of fluorine into the piperidine scaffold can lead to modifications in electronic properties and steric interactions, which are critical factors in determining the biological efficacy of a compound.

In recent years, there has been a surge in research focused on fluorinated piperidine derivatives due to their potential applications in treating various diseases. For instance, studies have demonstrated that fluorinated piperidines can serve as key structural motifs in antiviral and anticancer agents. The unique electronic properties of fluorine can influence the conformational flexibility of the molecule, thereby affecting its interaction with biological targets such as enzymes and receptors.

One of the most compelling aspects of 2-Piperidinemethanol, 5,5-difluoro-1-methyl- is its versatility in serving as a building block for more complex pharmacological entities. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacokinetic profiles and improved therapeutic outcomes. For example, derivatives of this compound have been investigated for their potential role in modulating neurotransmitter systems, which could have implications for treating neurological disorders such as depression and epilepsy.

The synthesis of 2-Piperidinemethanol, 5,5-difluoro-1-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The use of these sophisticated synthetic strategies underscores the compound's importance in modern medicinal chemistry.

Recent advancements in computational chemistry have further facilitated the study of 2-Piperidinemethanol, 5,5-difluoro-1-methyl- by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding interactions between this compound and potential biological targets with remarkable accuracy. Such insights are invaluable for designing next-generation drugs with optimized efficacy and minimal side effects.

The pharmacological profile of 2-Piperidinemethanol, 5,5-difluoro-1-methyl- has been explored through both in vitro and in vivo experiments. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. For instance, it has shown promise in reducing inflammation by modulating cytokine production pathways. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The role of fluorine in enhancing the bioavailability of drug candidates cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their increased lipophilicity and resistance to metabolic degradation. This characteristic is particularly beneficial for 2-Piperidinemethanol, 5,5-difluoro-1-methyl-, as it may lead to longer-lasting therapeutic effects with fewer dosing requirements.

In conclusion,2-Piperidinemethanol, 5,5-difluoro-1-methyl- (CAS No. 1255667-13-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.